Cas no 1204355-48-5 (1-Tert-butyl-5-phenyl-1H-pyrazole)

• Product Name: 1-Tert-butyl-5-phenyl-1H-pyrazole
• CAS No: 1204355-48-5
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• MDL: MFCD14643707
• CID: 822773
• Update Time: 2025-10-05

1-Tert-butyl-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-5-phenyl-1H-pyrazole
• 1-tert-butyl-5-phenyl-1H-pyrazole
• 1-tert-butyl-5-phenylpyrazole
• 1-t-Butyl-5-phenyl-1H-pyrazole
• AK139507
• AX8221552
• 1-Tert-butyl-5-phenyl-1H-pyrazole

• MDL： MFCD14643707
• Inchi： 1S/C13H16N2/c1-13(2,3)15-12(9-10-14-15)11-7-5-4-6-8-11/h4-10H,1-3H3
• InChI Key： OVLMIRLFPBIQHP-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 17.8

Experimental Properties

• Boiling Point: 309.5±11.0°C at 760 mmHg

1-Tert-butyl-5-phenyl-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-Tert-butyl-5-phenyl-1H-pyrazole

Research Brief on 1-Tert-butyl-5-phenyl-1H-pyrazole (CAS: 1204355-48-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-Tert-butyl-5-phenyl-1H-pyrazole (CAS: 1204355-48-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its role as a key intermediate in the synthesis of biologically active molecules, including kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in modulating protein-protein interactions and enzyme activities, making it a valuable tool for therapeutic target validation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural-activity relationship (SAR) of 1-Tert-butyl-5-phenyl-1H-pyrazole derivatives, focusing on their inhibitory effects on cyclin-dependent kinases (CDKs). The study demonstrated that modifications at the pyrazole ring significantly influenced binding affinity and selectivity, with certain derivatives exhibiting nanomolar potency against CDK2 and CDK6. These findings underscore the compound's potential as a scaffold for designing next-generation kinase inhibitors for cancer therapy.

Another groundbreaking application of 1-Tert-butyl-5-phenyl-1H-pyrazole was reported in a Nature Communications paper, where it served as a core structure for developing novel NLRP3 inflammasome inhibitors. The study utilized a combination of computational modeling and high-throughput screening to optimize the compound's pharmacokinetic properties, resulting in orally bioavailable candidates with potent anti-inflammatory effects in preclinical models of autoimmune diseases. This research opens new avenues for targeting inflammatory pathways with small molecules.

From a synthetic chemistry perspective, recent advances in the preparation of 1-Tert-butyl-5-phenyl-1H-pyrazole have been achieved through transition metal-catalyzed C-H activation strategies. A 2024 ACS Catalysis publication described a palladium-catalyzed direct arylation protocol that significantly improved the yield and scalability of this compound, addressing previous challenges in large-scale production. This methodological innovation is particularly relevant for pharmaceutical manufacturing where cost-effective and sustainable synthetic routes are paramount.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics of 1-Tert-butyl-5-phenyl-1H-pyrazole derivatives have been systematically evaluated in several recent preclinical studies. Data from these investigations suggest favorable metabolic stability and moderate plasma protein binding, with some derivatives showing excellent blood-brain barrier penetration potential. These pharmacological properties position this chemical scaffold as particularly promising for central nervous system-targeted drug development.

Looking forward, the versatility of 1-Tert-butyl-5-phenyl-1H-pyrazole continues to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimeras) designs and its use as a fluorescent probe for biological imaging. The compound's unique combination of synthetic accessibility and structural diversity ensures its ongoing relevance in medicinal chemistry and chemical biology research.